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Compound of Interest

Compound Name: Tripentadecanoin-d5

Cat. No.: B12309127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers,

technical specifications, and experimental applications of high-purity Tripentadecanoin-d5.

This deuterated triglyceride is a critical tool for researchers in various fields, serving as an

internal standard for quantitative mass spectrometry and as a metabolic tracer in lipidomic

studies.

Commercial Suppliers and Product Specifications
High-purity Tripentadecanoin-d5 is available from several reputable suppliers specializing in

research chemicals and stable isotope-labeled compounds. The following table summarizes

the offerings from prominent vendors to facilitate comparison and procurement.
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

MedChemExpres

s

Tripentadecanoin

-d5
HY-146737S

Not explicitly

stated
5 mg

LGC Standards
Tripentadecanoin

-d5

TRC-T808402-

10MG

Not explicitly

stated

2.5 mg, 5 mg, 10

mg

Fisher Scientific
Glyceryl-d5

Tripentadecanoin

CDN Isotopes D-

7945

98 atom % D,

min 98%

Chemical Purity

0.5 g

Mithridion
Tripentadecanoin

-d5 2,5mg

rw2-trc-t808402-

2-5mg

Not explicitly

stated
2.5 mg

Note: Purity specifications can vary between lots. It is highly recommended to request a

certificate of analysis (CoA) from the supplier for detailed information on the specific batch.

Applications in Research and Drug Development
Tripentadecanoin-d5 is primarily utilized in two key research applications:

Internal Standard in Quantitative Analysis: Due to its chemical similarity to endogenous

triglycerides, Tripentadecanoin-d5 is an ideal internal standard for liquid chromatography-

mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) based

lipidomics.[1] Its five deuterium atoms provide a distinct mass shift, allowing for accurate

quantification of triglycerides and other lipid species in complex biological matrices by

correcting for variations in sample preparation and instrument response.[2]

Metabolic Tracer: In metabolic studies, Tripentadecanoin-d5 can be introduced into

biological systems to trace the absorption, distribution, metabolism, and excretion of dietary

triglycerides.[3] By tracking the deuterated label, researchers can elucidate the pathways of

lipid metabolism and the kinetics of triglyceride turnover in vivo.[4][5]

Experimental Protocols
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While specific protocols should be optimized for individual experimental needs, the following

provides a general framework for the use of Tripentadecanoin-d5 as an internal standard and

a metabolic tracer.

Protocol 1: Use of Tripentadecanoin-d5 as an Internal
Standard for Lipid Quantification
This protocol outlines the general steps for using Tripentadecanoin-d5 as an internal standard

for the quantification of triglycerides in a biological sample (e.g., plasma, cell lysate) by LC-MS.

1. Preparation of Internal Standard Stock Solution:

Accurately weigh a known amount of high-purity Tripentadecanoin-d5.
Dissolve it in an appropriate organic solvent (e.g., chloroform/methanol mixture) to a final
concentration of 1 mg/mL.
Store the stock solution at -20°C.

2. Sample Preparation:

Thaw the biological samples on ice.
To a known volume or weight of the sample, add a precise amount of the Tripentadecanoin-
d5 internal standard working solution. The amount should be chosen to be within the linear
range of the instrument's detector.
Perform lipid extraction using a standard method, such as the Folch or Bligh-Dyer method.

3. LC-MS Analysis:

Reconstitute the dried lipid extract in the initial mobile phase.
Inject an aliquot of the sample onto an appropriate LC column (e.g., C18) for separation of
lipid species.
The mass spectrometer should be operated in a mode that allows for the detection of both
the target analytes and the deuterated internal standard (e.g., selected reaction monitoring,
SRM, or multiple reaction monitoring, MRM).

4. Data Analysis:

Quantify the target triglycerides by calculating the ratio of the peak area of the analyte to the
peak area of the Tripentadecanoin-d5 internal standard.
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Generate a calibration curve using known concentrations of the non-labeled triglyceride
standards spiked with the same amount of internal standard.

Protocol 2: In Vivo Metabolic Tracer Study
This protocol provides a general outline for an in vivo study in an animal model to trace the

metabolism of dietary triglycerides using Tripentadecanoin-d5.

1. Animal Acclimation and Diet:

Acclimate the animals to the housing conditions and a control diet for a specified period.

2. Tracer Administration:

Prepare a lipid emulsion containing a known amount of Tripentadecanoin-d5.
Administer the emulsion to the animals via oral gavage.

3. Sample Collection:

Collect blood and tissue samples at various time points post-administration.

4. Lipid Extraction and Analysis:

Extract total lipids from the collected samples as described in Protocol 1.
Analyze the lipid extracts by LC-MS or GC-MS to identify and quantify the deuterated
triglyceride and its metabolic products.

5. Data Interpretation:

Determine the rate of appearance and clearance of the deuterated label in different lipid
pools and tissues to understand the dynamics of triglyceride metabolism.

Visualizing Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key processes involving

Tripentadecanoin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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